7-[(4-fluorobenzyl)oxy]-2,3-dihydrocyclopenta[c]chromen-4(1H)-one

• IUPAC Name: 7-[(4-fluorophenyl)methoxy]-2,3-dihydro-1H-cyclopenta[c]chromen-4-one
• InChI: InChI=1S/C19H15FO3/c20-13-6-4-12(5-7-13)11-22-14-8-9-16-15-2-1-3-17(15)19(21)23-18(16)10-14/h4-10H,1-3,11H2
• InChI Key: JQRTYSCTPRCTEF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C(=O)OC3=C2C=CC(=C3)OCC4=CC=C(C=C4)F
• Molecular Formula: C19H15FO3
• Molecular Weight: 310.3 g/mol
• CAS No.: 303134-61-4

Description

This compound has the linear formula C19H15FO3. Its CAS number is 303134-61-4. It’s part of a collection of rare and unique chemicals provided by Sigma-Aldrich.

Scientific Research Applications

Synthesis and Anticholinesterase Activity

A study by Ghanei-Nasab et al. (2016) highlighted the synthesis of a number of N-(2-(1H-indol-3-yl)ethyl)-2-oxo-2H-chromene-3-carboxamides, where the introduction of a benzyloxy moiety, specifically the 7-(4-fluorobenzyl)oxy moiety, significantly improved anti-AChE activity. This compound demonstrated notable in vitro anticholinesterase activity, indicating its potential in the development of treatments for diseases like Alzheimer's (Ghanei-Nasab et al., 2016).

Crystal Structure Analysis

Huo et al. (2005) focused on the crystal structure of chromene compounds, providing insights into the stabilization mechanisms through C-H...pi interactions and the roles of intramolecular hydrogen bonds. Although not directly related to 7-[(4-fluorobenzyl)oxy]-2,3-dihydrocyclopenta[c]chromen-4(1H)-one, this study aids in understanding the structural characteristics of similar chromene derivatives (Huo et al., 2005).

NMR Characterization and Biological Properties

Kim et al. (2018) discussed the NMR characterization of 1,3,4-oxadiazole derivatives, highlighting the diverse biological properties of compounds with the 4H-chromen-4-one skeleton, including anticancer effects. This underscores the significance of structural characterization in understanding the potential biomedical applications of chromene derivatives (Kim et al., 2018).

Antimicrobial Activities

Khafagy et al. (2002) reported on the synthesis of novel halogen derivatives of benzo[h]chromene with promising antimicrobial activities. This study showcases the potential of chromene derivatives, including those structurally related to this compound, in combating microbial infections (Khafagy et al., 2002).

Safety and Hazards

Sigma-Aldrich does not collect analytical data for this product. The buyer assumes responsibility to confirm product identity and/or purity.